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Compound of Interest

Compound Name: 6,8-Dibromoquinolin-3-amine

Cat. No.: B15128672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
The compound 6,8-Dibromoquinolin-3-amine is not readily found in public chemical

databases, and a specific CAS (Chemical Abstracts Service) number has not been identified in

the available literature. This guide provides a comprehensive overview based on the synthesis

and properties of structurally related compounds. The experimental protocols and data

presented are predictive and intended for research and development purposes.

Chemical Identity and Properties
While a specific CAS number for 6,8-Dibromoquinolin-3-amine is not available, we can infer

its structural and chemical properties.
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Property Predicted Value/Information

Molecular Formula C₉H₆Br₂N₂

Molecular Weight 301.96 g/mol

IUPAC Name 6,8-Dibromoquinolin-3-amine

Canonical SMILES C1=C(C=C2C(=C1)N=CC(=C2Br)N)Br

InChI Key (Predicted) Based on isomeric structures

Physical Appearance Expected to be a solid at room temperature

Solubility
Likely soluble in organic solvents like DMSO

and DMF

Potential Synthesis
A plausible synthetic route for 6,8-Dibromoquinolin-3-amine can be proposed based on

established quinoline chemistry. The synthesis would likely begin with the commercially

available 6,8-dibromoquinoline.

Proposed Synthetic Pathway
A potential two-step synthesis is outlined below, starting from 6,8-dibromoquinoline. This

process involves nitration followed by reduction.

6,8-Dibromoquinoline 6,8-Dibromo-3-nitroquinoline

Nitration
(HNO₃/H₂SO₄)

6,8-Dibromoquinolin-3-amine

Reduction
(e.g., Fe/HCl or SnCl₂/HCl)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 6,8-Dibromoquinolin-3-amine.

Experimental Protocols
Step 1: Nitration of 6,8-Dibromoquinoline to form 6,8-Dibromo-3-nitroquinoline
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Materials: 6,8-Dibromoquinoline, concentrated sulfuric acid (H₂SO₄), concentrated nitric acid

(HNO₃), ice bath, magnetic stirrer, round-bottom flask.

Procedure:

In a round-bottom flask, dissolve 6,8-dibromoquinoline in a minimal amount of

concentrated sulfuric acid, cooling the mixture in an ice bath.

Slowly add a nitrating mixture (a pre-mixed solution of concentrated nitric acid and

concentrated sulfuric acid) dropwise to the quinoline solution while maintaining the

temperature below 10°C.

After the addition is complete, allow the reaction to stir at room temperature for several

hours until completion (monitored by TLC).

Pour the reaction mixture over crushed ice, which should precipitate the crude 6,8-

dibromo-3-nitroquinoline.

Filter the solid, wash with cold water until the filtrate is neutral, and dry the product.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or acetic

acid).

Step 2: Reduction of 6,8-Dibromo-3-nitroquinoline to form 6,8-Dibromoquinolin-3-amine

Materials: 6,8-Dibromo-3-nitroquinoline, iron powder (Fe) or tin(II) chloride (SnCl₂),

hydrochloric acid (HCl), ethanol, sodium hydroxide (NaOH) solution, magnetic stirrer, reflux

condenser.

Procedure (using Iron/HCl):

Suspend 6,8-dibromo-3-nitroquinoline in a mixture of ethanol and water in a round-bottom

flask.

Add iron powder and a catalytic amount of concentrated hydrochloric acid.

Heat the mixture to reflux with vigorous stirring for several hours. Monitor the reaction

progress by TLC.
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Once the reaction is complete, cool the mixture and filter it through celite to remove the

iron salts.

Neutralize the filtrate with a sodium hydroxide solution to precipitate the crude amine.

Extract the product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the resulting crude 6,8-dibromoquinolin-3-amine by column chromatography or

recrystallization.

Potential Applications in Research and Drug
Development
The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous

derivatives exhibiting a wide range of biological activities.[1] The introduction of bromine atoms

and an amine group at positions 6, 8, and 3 respectively, suggests potential applications in

several areas:

Anticancer Agents: Many substituted quinolines have demonstrated cytotoxic effects against

various cancer cell lines. The dibromo- and amino- substitutions could modulate the

electronic and steric properties of the molecule, potentially leading to interactions with

biological targets such as kinases or DNA.

Antimicrobial Agents: Halogenated quinolines have a long history as antimicrobial and

antifungal agents.[2] The bromine atoms on the quinoline ring may enhance the lipophilicity

and membrane permeability of the compound, contributing to its potential antimicrobial

activity.

Enzyme Inhibition: The aminoquinoline core is present in several enzyme inhibitors.

Depending on its three-dimensional structure, 6,8-Dibromoquinolin-3-amine could be

investigated as an inhibitor for various enzymes implicated in disease.

Chemical Probe and Building Block: This compound can serve as a valuable intermediate for

the synthesis of more complex molecules through functionalization of the amino group or
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palladium-catalyzed cross-coupling reactions at the bromine positions.

Structural and Functional Relationships
The biological activity of quinoline derivatives is highly dependent on the nature and position of

their substituents.

6,8-Dibromoquinolin-3-amine

Quinoline Core 6,8-Dibromo Substituents 3-Amino Group

Potential Biological Activity
(Anticancer, Antimicrobial)

Scaffold for
Activity

Modulates Lipophilicity
and Electronic Properties

Provides H-bonding
and further functionalization

Click to download full resolution via product page

Caption: Key structural features influencing the potential biological activity.

Safety and Handling
While specific toxicity data for 6,8-Dibromoquinolin-3-amine is unavailable, compounds with

similar structures (bromo- and amino-quinolines) are often classified as irritants and may be

harmful if swallowed or inhaled.[3][4] Standard laboratory safety precautions should be

followed:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.
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Consult the Safety Data Sheet (SDS) for any reagents used in the synthesis.

This technical guide provides a starting point for researchers interested in the synthesis and

evaluation of 6,8-Dibromoquinolin-3-amine. Further experimental work is required to confirm

the proposed synthetic route and to explore the chemical and biological properties of this novel

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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